Cas no 1780191-62-9 (3-(1-ethyl-1H-pyrazol-5-yl)morpholine)
3-(1-ethyl-1H-pyrazol-5-yl)morpholine Chemical and Physical Properties
Names and Identifiers
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- 3-(1-ethyl-1H-pyrazol-5-yl)morpholine
- EN300-1786886
- 1780191-62-9
-
- Inchi: 1S/C9H15N3O/c1-2-12-9(3-4-11-12)8-7-13-6-5-10-8/h3-4,8,10H,2,5-7H2,1H3
- InChI Key: LFHGCUNQEPIHOJ-UHFFFAOYSA-N
- SMILES: O1CCNC(C1)C1=CC=NN1CC
Computed Properties
- Exact Mass: 181.121512110g/mol
- Monoisotopic Mass: 181.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 39.1Ų
3-(1-ethyl-1H-pyrazol-5-yl)morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1786886-0.05g |
3-(1-ethyl-1H-pyrazol-5-yl)morpholine |
1780191-62-9 | 0.05g |
$1417.0 | 2023-09-19 | ||
| Enamine | EN300-1786886-0.1g |
3-(1-ethyl-1H-pyrazol-5-yl)morpholine |
1780191-62-9 | 0.1g |
$1484.0 | 2023-09-19 | ||
| Enamine | EN300-1786886-0.25g |
3-(1-ethyl-1H-pyrazol-5-yl)morpholine |
1780191-62-9 | 0.25g |
$1551.0 | 2023-09-19 | ||
| Enamine | EN300-1786886-0.5g |
3-(1-ethyl-1H-pyrazol-5-yl)morpholine |
1780191-62-9 | 0.5g |
$1619.0 | 2023-09-19 | ||
| Enamine | EN300-1786886-1.0g |
3-(1-ethyl-1H-pyrazol-5-yl)morpholine |
1780191-62-9 | 1g |
$1686.0 | 2023-05-26 | ||
| Enamine | EN300-1786886-2.5g |
3-(1-ethyl-1H-pyrazol-5-yl)morpholine |
1780191-62-9 | 2.5g |
$3304.0 | 2023-09-19 | ||
| Enamine | EN300-1786886-5.0g |
3-(1-ethyl-1H-pyrazol-5-yl)morpholine |
1780191-62-9 | 5g |
$4890.0 | 2023-05-26 | ||
| Enamine | EN300-1786886-10.0g |
3-(1-ethyl-1H-pyrazol-5-yl)morpholine |
1780191-62-9 | 10g |
$7250.0 | 2023-05-26 | ||
| Enamine | EN300-1786886-1g |
3-(1-ethyl-1H-pyrazol-5-yl)morpholine |
1780191-62-9 | 1g |
$1686.0 | 2023-09-19 | ||
| Enamine | EN300-1786886-5g |
3-(1-ethyl-1H-pyrazol-5-yl)morpholine |
1780191-62-9 | 5g |
$4890.0 | 2023-09-19 |
3-(1-ethyl-1H-pyrazol-5-yl)morpholine Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 3-(1-ethyl-1H-pyrazol-5-yl)morpholine
Comprehensive Overview of 3-(1-ethyl-1H-pyrazol-5-yl)morpholine (CAS No. 1780191-62-9): Properties, Applications, and Industry Insights
3-(1-ethyl-1H-pyrazol-5-yl)morpholine (CAS No. 1780191-62-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This molecule combines a morpholine ring with an ethyl-substituted pyrazole moiety, offering a versatile scaffold for drug discovery and material science applications. As researchers increasingly focus on small molecule therapeutics and precision agriculture, compounds like 3-(1-ethyl-1H-pyrazol-5-yl)morpholine are being investigated for their potential in addressing modern challenges such as drug-resistant pathogens and sustainable crop protection.
The molecular structure of 3-(1-ethyl-1H-pyrazol-5-yl)morpholine (CAS No. 1780191-62-9) features two pharmacologically privileged fragments: the morpholine ring known for improving water solubility and bioavailability, and the pyrazole core which frequently appears in bioactive compounds targeting inflammation and microbial growth. Recent patent analyses reveal growing interest in this compound class for kinase inhibition applications, particularly in oncology research where selective kinase inhibitors remain a hot topic in 2023-2024 drug development pipelines.
From a synthetic chemistry perspective, 3-(1-ethyl-1H-pyrazol-5-yl)morpholine serves as a valuable building block for medicinal chemistry projects. Its bifunctional nature allows for diverse derivatization strategies, making it relevant to current trends in fragment-based drug design and combinatorial chemistry. Laboratory studies suggest the compound's potential as a precursor for bioactive heterocycles, with particular utility in developing CNS-targeting compounds due to the morpholine moiety's ability to enhance blood-brain barrier penetration.
In material science applications, researchers are exploring 3-(1-ethyl-1H-pyrazol-5-yl)morpholine (CAS No. 1780191-62-9) as a component in functional polymers and coordination complexes. The compound's nitrogen-rich structure makes it interesting for designing metal-organic frameworks (MOFs) with potential applications in gas storage or catalysis. These developments align with current industry focus on sustainable materials and green chemistry initiatives that dominate scientific discourse in 2024.
Analytical characterization of 3-(1-ethyl-1H-pyrazol-5-yl)morpholine typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. The compound's stability profile and physicochemical properties make it suitable for various formulation approaches, addressing common questions about compound handling and storage conditions that frequently appear in scientific literature searches. Recent computational studies have modeled its molecular interactions, providing insights that could inform future structure-activity relationship (SAR) studies.
The commercial availability of 3-(1-ethyl-1H-pyrazol-5-yl)morpholine (CAS No. 1780191-62-9) through specialty chemical suppliers has increased in recent years, reflecting growing demand from both academic and industrial researchers. Current market trends show particular interest from pharmaceutical companies working on next-generation therapeutics and agricultural firms developing novel crop protection agents. Proper quality control measures and regulatory compliance documentation remain essential considerations for users of this compound, as with all research chemicals.
Future research directions for 3-(1-ethyl-1H-pyrazol-5-yl)morpholine may explore its potential in bioconjugation chemistry or as a ligand in catalytic systems. The compound's versatility positions it well to contribute to emerging fields like degredation technologies (PROTACs, LYTACs) and targeted protein modulation, which represent cutting-edge approaches in modern drug discovery. As synthetic methodologies continue to advance, particularly in C-H activation and click chemistry, new applications for this interesting scaffold will likely emerge.
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